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Introduction: The First Line of Defense

Cancer immunosurveillance is a critical process wherein the immune system recognizes and
eliminates transformed cells before they can establish a clinically significant tumor.[1][2] While
adaptive immunity, mediated by T and B cells, is a cornerstone of long-term anti-tumor
responses, the initial defense is often mounted by the innate immune system. Innate
lymphocytes are a diverse group of cells that act as sentinels, uniquely positioned to detect and
respond to the earliest signs of malignant transformation without prior sensitization.[2][3][4]

This technical guide provides an in-depth exploration of the key innate lymphocyte populations
involved in early cancer immunosurveillance, their mechanisms of tumor recognition, the
signaling pathways that govern their activation, and the experimental protocols used to study
their function.

Key Innate Lymphocyte Subsets in Cancer
Immunosurveillance

Innate Lymphoid Cells (ILCs) are a family of innate immune cells that mirror the functional
diversity of T helper cells but lack antigen-specific receptors.[5] They are broadly classified into
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five groups: Natural Killer (NK) cells, ILC1s, ILC2s, ILC3s, and Lymphoid Tissue-inducer (LTi)
cells.[6] Alongside ILCs, other "innate-like" T cells, such as yd T cells and Mucosal-Associated

Invariant T (MAIT) cells, are crucial players.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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